Cas no 13191-37-2 (2,5-dibromo-3-(bromomethyl)thiophene)

2,5-dibromo-3-(bromomethyl)thiophene structure
13191-37-2 structure
Product Name:2,5-dibromo-3-(bromomethyl)thiophene
CAS No:13191-37-2
MF:C5H3Br3S
MW:334.854317903519
CID:2770344
PubChem ID:12245922
Update Time:2025-04-21

2,5-dibromo-3-(bromomethyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-dibromo-3-(bromomethyl)thiophene
    • 2,5-Dibrom-3-brommethyl-thiophen
    • 2,5-dibromo-3-bromomethylthiophene
    • AKOS013398295
    • Thiophene, 2,5-dibromo-3-(bromomethyl)-
    • FULQGNHFNHTPIU-UHFFFAOYSA-N
    • DB-116474
    • DTXSID00482185
    • 13191-37-2
    • 969-794-2
    • SCHEMBL2592432
    • 3-bromomethyl-2,5-dibromothiophene
    • Inchi: 1S/C5H3Br3S/c6-2-3-1-4(7)9-5(3)8/h1H,2H2
    • InChI Key: FULQGNHFNHTPIU-UHFFFAOYSA-N
    • SMILES: BrCC1=C(SC(=C1)Br)Br

Computed Properties

  • Exact Mass: 331.75100
  • Monoisotopic Mass: 331.75056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.24000
  • LogP: 4.16800

2,5-dibromo-3-(bromomethyl)thiophene Related Literature

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